BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Handling
of 4-(4-Bromophenyl)tetrahydropyran

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-(4-Bromophenyl)tetrahydropyran

Cat. No.: B1288293

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-(4-
Bromophenyl)tetrahydropyran (CAS No: 811828-76-9). The information is intended to
support researchers, scientists, and professionals in drug development in the safe handling
and application of this compound.

Chemical and Physical Properties

While specific experimentally determined physical properties for 4-(4-
Bromophenyl)tetrahydropyran are not readily available in published literature, the following
table summarizes its basic chemical properties.

Property Value Source
CAS Number 811828-76-9 [1][2][3]
Molecular Formula C11H13BrO [11[2][3]
Molecular Weight 241.12 g/mol [1112][3]
Purity >95% - 98% [11[4]
Appearance Solid [5]
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Hazard Identification and Safety Precautions

A comprehensive, officially recognized GHS classification for 4-(4-
Bromophenyl)tetrahydropyran is not yet established. However, based on the safety data for
structurally related compounds, such as other brominated aromatic compounds and
tetrahydropyran derivatives, a cautious approach is warranted. The following hazards should
be considered:

o Acute Toxicity (Oral): May be harmful if swallowed.[6]
o Skin Corrosion/Irritation: May cause skin irritation.[6]
o Eye Damage/Irritation: May cause serious eye irritation.[6]

o Respiratory Irritation: May cause respiratory irritation.[6]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

« Skin and Body Protection: A lab coat and, if handling larger quantities, additional protective
clothing.

o Respiratory Protection: In case of insufficient ventilation or when handling powders, a
NIOSH-approved respirator is advised. A self-contained breathing apparatus may be
necessary in pressure-demand situations.[4]

Recommended Handling Workflow

The following diagram outlines a general workflow for the safe handling of 4-(4-
Bromophenyl)tetrahydropyran in a laboratory setting.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1288293?utm_src=pdf-body
https://www.benchchem.com/product/b1288293?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_-1_2_3_6-tetrahydropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_-1_2_3_6-tetrahydropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_-1_2_3_6-tetrahydropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Bromophenyl_-1_2_3_6-tetrahydropyridine
https://www.aobchem.com/pub/media/files/sds/26861.pdf
https://www.benchchem.com/product/b1288293?utm_src=pdf-body
https://www.benchchem.com/product/b1288293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1288293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Conduct Risk Assessment

y

Don Appropriate PPE

Proceed to handling

Handling

Weigh Compound in Ventilated Enclosure

l Acid Catalyst
Perform Experiment in Fume Hood i
Homoallylic Alcohol Aldehyde

F-xperiment complete

Post-ExGeriment Reacts with /Activated by

Decontaminate Work Area

l

Dispose of Waste According to Regulations

Tetrahydropyran Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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